Cas no 1525387-68-1 (7-bromoimidazo[1,2-a]pyridine-2-carbonitrile)

7-Bromoimidazo[1,2-a]pyridine-2-carbonitrile is a heterocyclic compound featuring a bromo-substituted imidazopyridine core with a nitrile functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the nitrile group offers versatility in derivatization. Its rigid fused-ring system contributes to stability and potential binding affinity in medicinal chemistry applications. The compound is commonly utilized in research settings for the preparation of kinase inhibitors, receptor modulators, and other biologically active compounds. Proper handling under controlled conditions is recommended due to its reactivity.
7-bromoimidazo[1,2-a]pyridine-2-carbonitrile structure
1525387-68-1 structure
Product Name:7-bromoimidazo[1,2-a]pyridine-2-carbonitrile
CAS No:1525387-68-1
MF:C8H4BrN3
MW:222.041460037231
MDL:MFCD22077087
CID:4604102
PubChem ID:82529937
Update Time:2025-10-30

7-bromoimidazo[1,2-a]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile
    • Imidazo[1,2-a]pyridine-2-carbonitrile, 7-bromo-
    • 7-bromo-2-cyanoimidazo[1,2-a]pyridine
    • MDL: MFCD22077087
    • Inchi: 1S/C8H4BrN3/c9-6-1-2-12-5-7(4-10)11-8(12)3-6/h1-3,5H
    • InChI Key: IRNDAJAYWYYKGS-UHFFFAOYSA-N
    • SMILES: C12=NC(C#N)=CN1C=CC(Br)=C2

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Additional information on 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile

7-Bromoimidazo[1,2-a]Pyridine-2-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1525387-68-1, known as 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazo[1,2-a]pyridines, which are heterocyclic aromatic compounds with unique electronic properties. The presence of a bromine atom at the 7-position and a cyano group at the 2-position endows this molecule with distinctive reactivity and functionality.

Recent studies have highlighted the potential of 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile as a precursor for the synthesis of advanced materials. Researchers have demonstrated that this compound can be used to construct two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and porosity. These frameworks have shown promise in applications such as gas storage and catalysis, making them highly valuable in industrial settings.

In addition to its role in materials science, 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile has also been explored for its potential in drug discovery. The molecule's ability to act as a template for metalloenzyme mimics has been extensively studied. By coordinating with metal ions such as copper or zinc, this compound can mimic the active sites of certain enzymes, offering new avenues for the development of catalysts and therapeutic agents.

The synthesis of 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile typically involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields.

Furthermore, the electronic properties of 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile make it an attractive candidate for optoelectronic applications. Studies have shown that this compound exhibits strong fluorescence under UV light, suggesting its potential use in sensors and light-emitting devices. The integration of this compound into polymer blends has also been investigated, with promising results in terms of enhanced conductivity and mechanical stability.

Looking ahead, the versatility of 7-bromoimidazo[1,2-a]pyridine-2-carbonitrile is expected to drive further research into its applications across diverse fields. Its role as a building block for advanced materials and its potential in drug development underscore its importance in contemporary chemical research.

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